![molecular formula C9H12BrCl2N3 B6217563 (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride CAS No. 2742623-62-5](/img/no-structure.png)
(1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride
Overview
Description
(1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride, more commonly referred to as BIPD, is a synthetic compound that is used in a variety of scientific research applications. BIPD is a highly versatile compound that can be used to study a range of biochemical and physiological processes.
Scientific Research Applications
BIPD has a wide range of scientific research applications. It has been used in studies of enzyme kinetics, protein-protein interactions, and receptor-ligand interactions. It has also been used in studies of pharmacology, toxicology, and drug metabolism. In addition, BIPD has been used in studies of signal transduction pathways, cell signaling, and gene expression.
Mechanism of Action
BIPD is a reversible inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. BIPD binds to the active site of AChE, preventing the enzyme from catalyzing the hydrolysis of acetylcholine. BIPD also binds to the active site of butyrylcholinesterase (BuChE), another enzyme involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
BIPD has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of both AChE and BuChE, leading to an increase in acetylcholine levels in the brain. This increase in acetylcholine levels has been linked to improved memory, learning, and cognition. In addition, BIPD has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
BIPD has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used to study a wide range of biochemical and physiological processes. It is also relatively easy to synthesize, and it is relatively inexpensive compared to other compounds used for similar research applications. However, BIPD has some limitations for use in laboratory experiments. It is not very stable and can degrade over time, and it is also toxic and should be handled with care.
Future Directions
BIPD has a wide range of potential future directions. It could be further studied for its potential therapeutic applications, such as in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. In addition, BIPD could be further studied for its potential applications in cancer therapy, as it has been shown to have anti-cancer properties. BIPD could also be studied for its potential applications in drug development, as it has been shown to inhibit the activity of both AChE and BuChE. Finally, BIPD could be studied for its potential applications in signal transduction pathways, cell signaling, and gene expression.
Synthesis Methods
BIPD is synthesized through a multi-step process. The first step involves the reaction of 7-bromoimidazo[1,2-a]pyridine with ethyl chloroformate in the presence of a base, such as sodium hydroxide. This reaction yields the desired product, (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-yl chloroformate. The next step involves the reduction of the chloroformate to the corresponding amine, which is accomplished by the addition of a reducing agent such as sodium borohydride. Finally, the amine is treated with hydrochloric acid to yield the desired product, (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine dihydrochloride involves the reaction of 7-bromoimidazo[1,2-a]pyridine with ethylenediamine followed by dihydrochloride salt formation.", "Starting Materials": [ "7-bromoimidazo[1,2-a]pyridine", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "7-bromoimidazo[1,2-a]pyridine is reacted with ethylenediamine in the presence of a solvent such as ethanol or methanol.", "The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "The resulting product is then purified by column chromatography or recrystallization to obtain the desired (1R)-1-{7-bromoimidazo[1,2-a]pyridin-2-yl}ethan-1-amine.", "The amine product is then reacted with hydrochloric acid to form the dihydrochloride salt, which is obtained by crystallization or precipitation." ] } | |
CAS RN |
2742623-62-5 |
Molecular Formula |
C9H12BrCl2N3 |
Molecular Weight |
313 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
